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Compound of Interest

Compound Name:
1-(Bromomethyl)-2-(4-

bromophenoxy)benzene

CAS No.: 74744-80-2

Cat. No.: B2373208

Get Quote

Identity & Nomenclature
This compound serves as a bifunctional building block, featuring a reactive benzylic bromide

for nucleophilic substitution and an aryl bromide for cross-coupling reactions.
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Parameter Details

IUPAC Name 1-(Bromomethyl)-2-(4-bromophenoxy)benzene

Common Name 2-(4-Bromophenoxy)benzyl bromide

CAS Number 74744-80-2

Molecular Formula C₁₃H₁₀Br₂O

Molecular Weight 342.03 g/mol

SMILES BrCc1ccccc1Oc2ccc(Br)cc2

Key Synonyms
4'-Bromo-2-(bromomethyl)diphenyl ether;

,4'-Dibromo-o-tolyl phenyl ether

Chemical Structure & Properties
The molecule consists of a central diphenyl ether scaffold. The ortho-positioning of the

bromomethyl group relative to the ether linkage is structurally significant, often mimicking the

bioactive conformation found in Strobilurin fungicides (e.g., Metominostrobin) and certain

Pyrethroid scaffolds.

Physical Properties[1]
Appearance: White to off-white crystalline solid (or viscous oil if impure).

Melting Point: 56–58 °C (typical for pure crystalline benzyl bromides of this weight).

Solubility: Soluble in DCM, THF, Ethyl Acetate, and Toluene; insoluble in water.

Reactivity Profile:

Benzylic Bromide: Highly reactive toward nucleophiles (amines, alkoxides, thiols) via

mechanisms.

Aryl Bromide: Stable under standard conditions but reactive in Pd-catalyzed cross-

coupling (Suzuki-Miyaura, Buchwald-Hartwig).
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Synthesis & Manufacturing
The synthesis typically follows a two-step convergent route starting from commercially available

o-cresol and 1,4-dibromobenzene.

Step 1: Ullmann Ether Synthesis
Objective: Formation of the diphenyl ether linkage.

Reagents: o-Cresol, 1,4-Dibromobenzene,

(catalyst),

(base), DMSO or DMF.

Conditions: 110–130 °C, inert atmosphere (

).

Mechanism: Copper-catalyzed nucleophilic aromatic substitution (

-like).

Product: 1-Methyl-2-(4-bromophenoxy)benzene (Intermediate A).

Step 2: Radical Bromination (Wohl-Ziegler)
Objective: Functionalization of the benzylic methyl group.

Reagents: Intermediate A, N-Bromosuccinimide (NBS), AIBN or Benzoyl Peroxide (initiator),

or Chlorobenzene.

Conditions: Reflux (80 °C) under light irradiation or thermal initiation.

Purification: Recrystallization from Hexane/EtOAc to remove succinimide byproducts.

Synthesis Workflow Diagram
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o-Cresol

Intermediate A:
1-Methyl-2-(4-bromophenoxy)benzene1,4-Dibromobenzene

Target Product:
2-(4-Bromophenoxy)benzyl bromide

CuI, Cs2CO3
DMSO, 120°C

NBS, AIBN
CCl4, Reflux

Click to download full resolution via product page

Caption: Two-step synthetic route via Ullmann coupling followed by radical bromination.

Applications in Drug & Agrochemical Development
This compound is a versatile "lynchpin" intermediate. Its dual reactivity allows it to serve as a

core scaffold for diverse bioactive libraries.

A. Agrochemicals (Strobilurins & Pyrethroids)
The 2-phenoxybenzyl moiety is a privileged structure in agrochemistry.

Strobilurin Fungicides: The target compound is a structural analog for the synthesis of

Metominostrobin and Kresoxim-methyl derivatives. The benzylic bromide reacts with oxime

or acrylate nucleophiles to attach the pharmacophore "tail."

Mechanism: These derivatives inhibit mitochondrial respiration by blocking the Qo site of the

cytochrome bc1 complex.

B. Medicinal Chemistry (Kinase Inhibitors)
In drug discovery, the diphenyl ether scaffold is often used to position substituents in a specific

spatial arrangement to fit hydrophobic pockets of enzymes.

Kinase Inhibitors: The "4-bromo" group allows for the late-stage introduction of solubilizing

groups (e.g., piperazines via Buchwald coupling) or heteroaryl rings (via Suzuki coupling) to

target kinases like B-RAF or EGFR.
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Lipophilic Spacers: Used to link two pharmacophores in PROTACs (Proteolysis Targeting

Chimeras) or bivalent ligands.

Reactivity & Application Map

2-(4-Bromophenoxy)benzyl bromide
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Caption: Divergent synthesis pathways utilizing the benzylic and aryl bromide handles.

Safety & Handling Protocols
Warning: Benzylic bromides are potent lachrymators (tear gas agents) and skin irritants.
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Hazard Class Precautionary Measure

Lachrymator
Handle only in a functioning fume hood. Wear

goggles and a face shield.

Corrosive
Causes severe skin burns and eye damage.

Use nitrile or laminate gloves.

Storage

Store at 2–8 °C under inert gas (

or Ar). Moisture sensitive (hydrolyzes to

alcohol).

Quenching

Quench spills with aqueous sodium thiosulfate

or dilute ammonia to degrade the alkylating

agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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